N,N-Dimethyl-2-(6-nitro-1H-indazol-1-yl)ethan-1-amine
Cat. No. B8704366
M. Wt: 234.25 g/mol
InChI Key: KKPFRVYFQYRWSC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07071182B2
Procedure details
A mixture of 6-nitroindazole (2 g, 12 mmol) and potassium carbonate (5.1 g 37 mmol) in DMF (40 mL) for 30 minutes, followed by the addition of 2-(dimethylamino)ethylchloride hydrochloride (2.65 g 18.4 mmol) was added. The mixture was heated to 60° C. for 6 hours, cooled to room temperature, filtered through a plug of silica gel, which was rinsed with triethylamine/ethyl acetate (1/4). The filtrate was concentrated under reduced pressure and purified by flash chromatography (silica gel, triethylamine/ethyl acetate 1/30) to provide the title compound (1.8 g, 64% yield). 1H NMR (300 MHz, DMSO-d6) ppm 2.16 (s, 6H), 2.73 (t, J=6.44, 2H), 4.66 (t, J=6.44, 2H), 7.94 (m, 1H), 8.00 (m, 1H), 8.31 (m, 1H), 8.79 (m, 1H); MS (DCI/NH3) m/z 235 [M+H]+.
Name
Yield
64%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:12]=[C:11]2[C:7]([CH:8]=[N:9][NH:10]2)=[CH:6][CH:5]=1)([O-:3])=[O:2].C(=O)([O-])[O-].[K+].[K+].Cl.[CH3:20][N:21]([CH3:25])[CH2:22][CH2:23]Cl>CN(C=O)C>[CH3:20][N:21]([CH3:25])[CH2:22][CH2:23][N:10]1[C:11]2[C:7](=[CH:6][CH:5]=[C:4]([N+:1]([O-:3])=[O:2])[CH:12]=2)[CH:8]=[N:9]1 |f:1.2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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|
Type
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reactant
|
|
Smiles
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[N+](=O)([O-])C1=CC=C2C=NNC2=C1
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Name
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|
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Quantity
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5.1 g
|
|
Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Name
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|
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Quantity
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40 mL
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Type
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solvent
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|
Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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2.65 g
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Type
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reactant
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Smiles
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Cl.CN(CCCl)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered through a plug of silica gel, which
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WASH
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Type
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WASH
|
|
Details
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was rinsed with triethylamine/ethyl acetate (1/4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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purified by flash chromatography (silica gel, triethylamine/ethyl acetate 1/30)
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Outcomes
Product
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Name
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|
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Type
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product
|
|
Smiles
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CN(CCN1N=CC2=CC=C(C=C12)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: PERCENTYIELD | 64% | |
| YIELD: CALCULATEDPERCENTYIELD | 64% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
